4a,8a-Epoxy-2H-1-benzopyran (9CI)

Specification

• CAS No.: 126616-61-3
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 2,11-dioxatricyclo[4.4.1.01,6]undeca-4,7,9-triene
• Standard InChI: InChI=1S/C9H8O2/c1-2-6-9-8(4-1,11-9)5-3-7-10-9/h1-6H,7H2
• Standard InChI Key: CKGHMIPEVJJXHX-UHFFFAOYSA-N
• SMILES: C1C=CC23C=CC=CC2(O1)O3
• Canonical SMILES: C1C=CC23C=CC=CC2(O1)O3

Introduction

Chemical Identity and Structural Characteristics

Basic Information

4a,8a-Epoxy-2H-1-benzopyran (9CI) is an organic compound characterized by its heterocyclic structure containing both an epoxy group and a benzopyran moiety. The compound is identified by the Chemical Abstracts Service (CAS) registry number 126616-61-3. Its molecular formula is C9H8O2, with a calculated molecular weight of 148.16 g/mol. The (9CI) designation in the name refers to the nomenclature rules established in the 9th Collective Index period of Chemical Abstracts Service, indicating the standardized naming convention for this chemical structure.

Structural Properties

The structure of 4a,8a-Epoxy-2H-1-benzopyran (9CI) features a benzene ring fused with a pyran ring, creating the benzopyran scaffold, which is further modified by an epoxy bridge between positions 4a and 8a. This epoxy functionality creates a rigid three-dimensional structure with specific reactivity patterns. The 2H-1-benzopyran portion indicates that the compound contains a 2H-chromene core structure, where the "2H" designates the position of hydrogen atoms, and the numbering system follows established chemical nomenclature guidelines.

Table 1: Chemical Identification Parameters of 4a,8a-Epoxy-2H-1-benzopyran (9CI)

Parameter	Value
Chemical Name	4a,8a-Epoxy-2H-1-benzopyran (9CI)
CAS Number	126616-61-3
Molecular Formula	C9H8O2
Molecular Weight	148.16 g/mol
Chemical Family	Epoxidized benzopyrans
Synonyms	None identified in literature

Physical and Chemical Properties

The physical and chemical properties of 4a,8a-Epoxy-2H-1-benzopyran (9CI) dictate its behavior in various environmental and laboratory conditions. Understanding these properties is essential for appropriate handling, storage, and application of the compound.

Reactivity Profile

The epoxy group in the 4a,8a positions makes this compound susceptible to ring-opening reactions under acidic or basic conditions. Like other epoxy-containing compounds, it may react with nucleophiles, which can attack either carbon of the epoxy ring. The benzopyran portion contributes to its aromatic properties and potential for electrophilic substitution reactions. The unique combination of these functional groups likely results in distinctive chemical behavior compared to simple benzopyrans or epoxides.

Relationship to Other Benzopyran Compounds

Functional Significance of the Epoxy Group

The epoxy bridge between positions 4a and 8a distinguishes this compound from other benzopyrans. Epoxide functionalities generally increase reactivity and can serve as important synthetic handles for further chemical modifications. In medicinal chemistry, epoxides often function as electrophilic centers that can interact with nucleophilic sites in biological targets, potentially contributing to pharmacological activity.